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Compound of Interest

Compound Name: 2-Butenoic acid, octyl ester, (2E)-

CAS No.: 173605-13-5

Cat. No.: B1148629

Get Quote

Executive Summary
This technical guide outlines the formulation, stability profiling, and olfactory utility of (E)-octyl

crotonate (CAS: 22874-79-9). While lower crotonates (e.g., ethyl crotonate) are characterized

by diffusive, sharp pineapple notes, the octyl ester presents a distinct earthy, winey, and waxy-

fruity profile due to the elongation of the alkyl chain (C8).[1]

Key Application Scope:

Fine Fragrance: Used as a modifier in chypre and fougère accords to introduce "dried hay"

and "wild mushroom" nuances.

Functional Fragrance: High hydrophobicity (logP ~7.16) makes it an excellent fixative for

surfactant-heavy systems (shampoos, body washes) where hydrophilic esters wash away.

Pharmaceutical/Cosmetic: Potential use as a masking agent for sulfurous active

pharmaceutical ingredients (APIs) due to its heavy, masking odor profile.
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Physicochemical & Olfactory Profile
Understanding the molecule's physical behavior is a prerequisite for successful formulation.

Technical Specifications
Property Value Formulation Impact

IUPAC Name Octyl (E)-but-2-enoate
Stereochemistry dictates odor

quality; (E)-isomer is standard.

Molecular Weight 198.30 g/mol
Medium volatility (Heart/Base

modifier).[2]

Vapor Pressure ~0.017 mmHg @ 25°C

Moderate tenacity; acts as a

bridge between top and heart

notes.

logP (o/w) ~7.16 (Predicted)

Critical: Highly lipophilic.

Excellent substantivity on

skin/hair; difficult to solubilize

in aqueous bases without

surfactants.

Flash Point >118°C
Safe for standard hot-process

manufacturing.

Odor Threshold Moderate to High

Requires careful dosing;

overdose leads to

"chemical/solvent" off-notes.

Olfactory Characterization
Unlike the "edible fruit" profile of ethyl crotonate, (E)-octyl crotonate occupies a niche "botanical

decay" sector.

Primary Note: Waxy, green, fruity-winey.[1]

Secondary Nuances: Dried hay, mushroom (fungal), metallic, oily.[1]
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Accord Utility: Bridges the gap between green top notes (e.g., Galbanum) and earthy base

notes (e.g., Patchouli, Oakmoss).[1]

Synthesis & Purity Verification
For research applications requiring high-purity material not available commercially, the

following synthesis protocol is recommended.

Protocol 3.1: Acid-Catalyzed Esterification
Objective: Synthesize (E)-octyl crotonate with >98% isomeric purity.

Reagents:

(E)-Crotonic acid (Trans-2-butenoic acid) - 1.0 eq

1-Octanol - 1.2 eq

p-Toluenesulfonic acid (pTSA) - 0.05 eq (Catalyst)

Toluene (Solvent/Azeotropic agent)

Workflow:

Charge: Combine crotonic acid, 1-octanol, and pTSA in a reaction vessel equipped with a

Dean-Stark trap.

Reflux: Heat to reflux (~115°C). Water generation indicates reaction progress.

Monitor: Continue until theoretical water volume is collected (approx. 4-6 hours).

Work-up: Cool to RT. Wash with saturated NaHCO₃ (to remove unreacted acid) followed by

brine.

Purification: Dry organic layer over MgSO₄. Concentrate under vacuum.

Distillation: Fractional distillation is required to remove excess octanol. Collect fraction boiling

at ~254°C (atmospheric) or equivalent reduced pressure boiling point.
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Formulation Protocols
Protocol 4.1: "Autumn Vineyard" Accord (Fine
Fragrance)
Objective: To utilize the "winey/hay" note of octyl crotonate to create a sophisticated dried-fruit

and woods accord.

Rationale: Octyl crotonate links the lactonic peach notes with the dry woodiness of cedar,

preventing the fruit notes from smelling too "candy-like."

Ingredient Parts per 1000 Function

(E)-Octyl Crotonate 15

The Bridge: Adds

winey/fermented fruit skin

nuance.

Gamma-Undecalactone 10 Peach/Apricot skin note.

Ionone Alpha 40 Woody/Floral violet.

Iso E Super 150 Transparent woody blender.

Cedryl Acetate 60 Dry cedarwood texture.

Bergamot Oil (FCF) 120 Fresh citrus top.

Dipropylene Glycol q.s. 1000 Solvent.

Compounding Steps:

Pre-mix Octyl Crotonate and Gamma-Undecalactone to evaluate the "fermented fruit" core.

Add Iso E Super and Cedryl Acetate.

Finish with Bergamot.

Maturation: Allow to age for 48 hours. The "chemical" sharpness of the crotonate will soften

into a "dried leaf" note.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148629?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol 4.2: Stability in Surfactant Systems (Functional
Fragrance)
Objective: Verify stability of (E)-octyl crotonate in a high-pH body wash base (pH 9.0).

Mechanism: Esters are prone to hydrolysis in alkaline environments. However, the steric bulk of

the octyl chain and the conjugation of the crotonate double bond offer superior resistance

compared to simple acetates.[1]

Workflow Visualization (Graphviz):

Raw Material
(E)-Octyl Crotonate

Incorporate into
Unfragranced Base
(pH 9.0, 1% dosage)

Thermal Stress
45°C for 4 Weeks

GC-MS Analysis
(SPME Extraction)

Check for
Hydrolysis Products

Marker 1:
1-Octanol

(Fatty/Floral)Degradation

Marker 2:
Crotonic Acid
(Acrid/Sour)

Degradation

Click to download full resolution via product page

Figure 1: Accelerated stability testing workflow. Detection of 1-Octanol or Crotonic Acid

indicates formulation failure.

Acceptance Criteria:

< 5% degradation after 4 weeks at 45°C.

No perceptible olfactory shift toward "rancid butter" (Crotonic acid) or "fatty floral" (Octanol)

dominance.

Safety & Regulatory (E-E-A-T)
Toxicology & Sensitization
While (E)-octyl crotonate is not a "high volume" allergen like Citral or Linalool, crotonates as a

class require scrutiny.
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Sensitization: Crotonic acid esters can be skin sensitizers, though the risk decreases as the

alcohol chain length increases (Octyl > Ethyl in safety).

IFRA Status: Always cross-reference with the latest IFRA Standards (International Fragrance

Association). As of the 49th/50th Amendment, specific limits for Octyl Crotonate may not be

explicitly listed as a restricted substance, implying it falls under the RIFM (Research Institute

for Fragrance Materials) safety assessment for the "Crotonate Esters" group.[1]

Recommendation: Treat as a potential weak sensitizer. Avoid use on broken skin.

Regulatory Data Table
Agency/Body Status Notes

TSCA (USA) Listed Active inventory.

REACH (EU) Pre-registered EINECS: 245-279-1.[2][3]

FEMA Not GRAS
Strictly for Fragrance Use

Only. Not for flavor.

Prop 65 Not Listed
No current cancer/reproductive

warnings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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